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CAS No.: 1487-16-7

Cat. No.: B3187323

Get Quote

An In-depth Technical Guide on the Core Structural Differences: 4,5-Dimethyl-2,3-
dihydrofuran vs. Sotolon

Executive Summary
In the realm of heterocyclic chemistry, subtle variations in molecular architecture can lead to

profound differences in chemical behavior, physical properties, and biological activity. This

guide provides a detailed comparative analysis of two structurally related furan derivatives: 4,5-
Dimethyl-2,3-dihydrofuran and 3-Hydroxy-4,5-dimethylfuran-2(5H)-one, the latter widely

known as Sotolon. While both molecules share a five-membered oxygen-containing ring and

dimethyl substitution, their core structures are fundamentally distinct. Sotolon is a highly

functionalized lactone (a cyclic ester) and a potent, commercially significant aroma compound.

[1][2] In contrast, 4,5-Dimethyl-2,3-dihydrofuran is a simpler cyclic ether. This technical

whitepaper will dissect these structural dissimilarities, exploring their impact on

physicochemical properties and sensory profiles, and will outline definitive analytical

methodologies for their differentiation, providing researchers and drug development

professionals with a comprehensive reference.
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Introduction to the Compounds
Sotolon (3-Hydroxy-4,5-dimethylfuran-2(5H)-one)
Sotolon (CAS No. 28664-35-9) is a butenolide lactone renowned for its extremely potent and

complex aroma profile.[1][3] At high concentrations, it exhibits a characteristic fenugreek or

curry-like scent, which transforms into pleasant notes of maple syrup, caramel, and burnt sugar

upon dilution.[4] This dual sensory nature makes it a valuable component in the flavor and

fragrance industry.[2] Sotolon is a naturally occurring compound found in a variety of products,

including fenugreek seeds, aged spirits like rum and sake, flor sherry, and roasted tobacco.[1]

Its formation is often linked to the Maillard reaction and degradation of specific precursors, such

as 4-hydroxy-L-isoleucine.[5] Sotolon is also clinically significant as the key compound

responsible for the characteristic odor in the urine of individuals with maple syrup urine disease

(MSUD).[1]

4,5-Dimethyl-2,3-dihydrofuran
4,5-Dimethyl-2,3-dihydrofuran is a heterocyclic compound belonging to the dihydrofuran

class. Unlike the extensively studied Sotolon, it is not primarily known for potent sensory

properties and is less documented in flavor chemistry literature. Its structure represents a more

fundamental dihydrofuran scaffold, characterized by a single ether linkage within the five-

membered ring and a double bond between carbons 2 and 3. Its properties are primarily

dictated by the cyclic ether and alkene functional groups, making it significantly less polar and

reactive in different ways compared to Sotolon.

Core Structural Analysis
The fundamental differences between the two molecules are immediately apparent from their

chemical structures. Sotolon is a highly oxidized and functionalized derivative compared to the

basic dihydrofuran skeleton.

Molecular Structure Visualization
The distinct arrangement of atoms and functional groups is visualized below.

Caption: 2D chemical structures of 4,5-Dimethyl-2,3-dihydrofuran and Sotolon.
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Comparative Breakdown of Structural Features
A side-by-side comparison highlights the stark contrasts stemming from their respective

functional groups and saturation patterns.

Feature
4,5-Dimethyl-2,3-
dihydrofuran

Sotolon

Chemical Formula C₆H₁₀O C₆H₈O₃[6]

Molar Mass 98.14 g/mol 128.13 g/mol [6]

Core Heterocycle Dihydrofuran
Furan-2(5H)-one (Butenolide)

[1]

Key Functional Groups Cyclic Ether, Alkene
Lactone (Cyclic Ester), Enol

(Alkene + Hydroxyl), Ketone

Position of Unsaturation C2 = C3 C3 = C4

Oxygen Atoms One (in-ring ether)
Three (ether, carbonyl,

hydroxyl)

Chirality Chiral center at C5 Chiral center at C5

Impact of Structural Differences on
Physicochemical Properties
The variance in functional groups directly governs the physical and chemical behavior of these

molecules.

Polarity, Solubility, and Boiling Point: Sotolon possesses a carbonyl (C=O) and a hydroxyl (-

OH) group, both of which are highly polar and capable of hydrogen bonding. This results in

significantly higher polarity and water solubility (47.79 g/L) compared to 4,5-Dimethyl-2,3-
dihydrofuran, which only has a less polar ether group.[6] Consequently, Sotolon has a

much higher boiling point (approx. 184 °C) than would be expected for the non-polar

dihydrofuran.[1]
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Acidity: The hydroxyl group at the C3 position of Sotolon is part of an enol system, making

the proton moderately acidic (estimated pKa of 7.75).[6] This acidity is a key feature, allowing

it to exist in anionic form under basic conditions. 4,5-Dimethyl-2,3-dihydrofuran lacks any

acidic protons.

Sensory Properties: The specific arrangement of the lactone and enol functional groups in

Sotolon is critical for its interaction with olfactory receptors, giving it a potent and distinct

aroma.[7] The less functionalized structure of 4,5-Dimethyl-2,3-dihydrofuran does not

confer such strong aromatic properties.

Analytical Methodologies for Differentiation
Distinguishing between these two compounds in a laboratory setting is straightforward due to

their significant structural and mass differences.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the premier technique for separating and identifying volatile compounds like these.

Gas Chromatography (GC): Due to its higher polarity and boiling point, Sotolon will have a

significantly longer retention time on a standard non-polar or semi-polar GC column

compared to the more volatile 4,5-Dimethyl-2,3-dihydrofuran.

Mass Spectrometry (MS): The mass spectra will be definitive.

Sotolon: Will show a molecular ion (M⁺) peak at m/z 128. Its fragmentation pattern will

include characteristic losses of CO (m/z 100) and other fragments related to the lactone

ring. The product ion at m/z 55.0 from the precursor ion at m/z 128.9 is often used for

detection in tandem mass spectrometry.[8]

4,5-Dimethyl-2,3-dihydrofuran: Will show a molecular ion (M⁺) peak at m/z 98. Its

fragmentation will be typical of a cyclic ether, likely involving ring-opening and loss of alkyl

fragments.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://scent.vn/en/pages/compound/sotolon-3789
https://www.benchchem.com/product/b3187323/docs?utm_src=pdf-body#4-5-dimethyl-2-3-dihydrofuran-vs-sotolon-structural-differences
https://m.chemicalbook.com/ProductChemicalPropertiesCB6466523_EN.htm
https://www.benchchem.com/product/b3187323/docs?utm_src=pdf-body#4-5-dimethyl-2-3-dihydrofuran-vs-sotolon-structural-differences
https://www.benchchem.com/product/b3187323/docs?utm_src=pdf-body#4-5-dimethyl-2-3-dihydrofuran-vs-sotolon-structural-differences
https://www.researchgate.net/publication/389336601_Determination_of_sotolon_sotolon_precursors_and_minerals_in_Okinawan_awamori
https://www.benchchem.com/product/b3187323/docs?utm_src=pdf-body#4-5-dimethyl-2-3-dihydrofuran-vs-sotolon-structural-differences
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3187323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Differentiation Workflow
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Caption: GC-MS workflow for separating and identifying the two compounds.
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Spectroscopic Methods
Sample Preparation: Dissolve an accurately weighed sample (5-10 mg) of the compound or

mixture in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a

standard 5 mm NMR tube.

Instrument Setup: Place the sample in the NMR spectrometer. Tune and shim the instrument

to ensure a homogeneous magnetic field.

¹H NMR Acquisition: Acquire a proton NMR spectrum. Key distinguishing signals will be the

enolic proton of Sotolon (typically a broad singlet in a downfield region) and the distinct

chemical shifts of the methyl and methine protons.

¹³C NMR Acquisition: Acquire a carbon-13 spectrum. The most definitive signal will be the

carbonyl carbon of the lactone in Sotolon, appearing far downfield (typically >170 ppm).

Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction)

and integrate the signals. Compare the chemical shifts and coupling patterns to reference

spectra for unambiguous identification.

A simple IR spectrum can readily differentiate the two.

Sotolon: Will exhibit a strong, sharp absorption band for the C=O stretch of the lactone

(around 1700-1750 cm⁻¹) and a broad absorption band for the O-H stretch of the enol

(around 3200-3600 cm⁻¹).

4,5-Dimethyl-2,3-dihydrofuran: Will lack the aforementioned C=O and O-H bands but will

show a characteristic C-O-C stretching vibration for the ether group (around 1050-1150

cm⁻¹).

Conclusion
While the names 4,5-Dimethyl-2,3-dihydrofuran and Sotolon (4,5-Dimethyl-3-hydroxy-2,5-

dihydrofuran-2-one) suggest a close relationship, they represent compounds with vastly

different chemical identities. The presence of a lactone and an enol moiety in Sotolon, versus a

simple cyclic ether structure in 4,5-Dimethyl-2,3-dihydrofuran, creates a cascade of

differences. These manifest in their polarity, boiling points, acidity, and most notably, their
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sensory impact, where Sotolon stands out as a globally important flavor and aroma compound.

Their differentiation is readily achieved through standard analytical techniques such as GC-MS

and spectroscopy, which provide unambiguous fingerprints based on their unique molecular

weights, fragmentation patterns, and functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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